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Compound of Interest

Compound Name: 5(4H)-Thiazolethione

Cat. No.: B018645 Get Quote

Essential Safety and Handling Guide for 5(4H)-
Thiazolethione
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 5(4H)-Thiazolethione, tailored for research and drug development professionals.

The following procedures are designed to ensure a safe laboratory environment and minimize

risks associated with this chemical.

Key Safety Data
For safe handling and emergency preparedness, it is vital to be aware of the toxicological data

and physical properties of 5(4H)-Thiazolethione and related compounds. The following table

summarizes key quantitative data from safety data sheets of structurally similar chemicals.
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Data Point Value Species Test Guideline Source

Acute Toxicity

(Oral)
LD50: 178 mg/kg Rat

OECD Test

Guideline 401

Acute Toxicity

(Dermal)
LD50: 933 mg/kg Rat

OECD Test

Guideline 402

Acute Toxicity

(Inhalation)

LC50: 5 mg/l (4

h)
Rat

OECD Test

Guideline 403

Water Solubility 4.3 g/l at 25 °C - -

Autoignition

Temperature
565 °C - DIN 51794

Operational Plan: Safe Handling of 5(4H)-
Thiazolethione
Adherence to a strict operational workflow is paramount when handling 5(4H)-Thiazolethione
to prevent exposure and contamination.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][2]

Ensure safety shower and eyewash stations are accessible and operational.

Before starting, inspect all personal protective equipment for integrity.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields (conforming to

EN 166 or NIOSH standards).[1]

Skin Protection:

Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

before use.[1]
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Don a flame-resistant lab coat or other protective clothing to prevent skin contact.[1][3]

Respiratory Protection: If there is a risk of generating dust or aerosols, or if exposure limits

are exceeded, use a full-face respirator with an appropriate cartridge.[1][3]

3. Handling Procedure:

Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly after handling the substance.[2]

Immediately change any contaminated clothing.

Use non-sparking tools to prevent ignition.[1]

4. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep the substance away from strong oxidizing agents, strong acids, and bases, with which

it may react violently.

Store in a locked-up area accessible only to authorized personnel.

Emergency Procedures
1. In Case of a Spill:

Evacuate personnel from the immediate area.[1]

Wear appropriate PPE, including respiratory protection.

Cover drains to prevent environmental contamination.

Use a liquid-absorbent material (e.g., Chemizorb®) to carefully collect the spilled substance.

Place the absorbed material into a suitable, sealed container for disposal.[2]

Clean the affected area thoroughly.
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2. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1][2]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with

plenty of water and soap. If skin irritation occurs, seek medical attention.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult an

ophthalmologist.[2]

If Swallowed: Do NOT induce vomiting. Give the person two glasses of water to drink and

seek immediate medical advice.[2]

Disposal Plan
Proper disposal of 5(4H)-Thiazolethione and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Chemical Disposal:

The material should be disposed of by a licensed chemical destruction facility or through

controlled incineration with flue gas scrubbing.[1]

Do not allow the product to enter drains or sewer systems.[1]

2. Contaminated Packaging Disposal:

Containers should be triple-rinsed (or equivalent) and can then be offered for recycling or

reconditioning.[1]

Alternatively, puncture the packaging to render it unusable for other purposes and dispose of

it in a sanitary landfill.[1]

Combustible packaging materials may be disposed of via controlled incineration.[1]
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Workflow for Safe Handling of 5(4H)-Thiazolethione
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Caption: Workflow for the safe handling of 5(4H)-Thiazolethione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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